Cas no 1932306-25-6 ((3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine)

(3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine is a chiral morpholine derivative featuring a 1,2,4-triazole substituent. Its stereospecific configuration at the 3R and 5S positions enhances selectivity in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of biologically active compounds. The ethyl-substituted triazole moiety contributes to improved metabolic stability and binding affinity, while the methylmorpholine core offers favorable solubility and pharmacokinetic properties. This compound is valued for its structural rigidity and potential utility in the development of enzyme inhibitors or receptor modulators. High purity and well-defined stereochemistry make it suitable for research in medicinal chemistry and process optimization.
(3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine structure
1932306-25-6 structure
Product Name:(3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine
CAS No:1932306-25-6
MF:C9H16N4O
MW:196.249541282654
CID:5247026
Update Time:2025-10-29

(3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine Chemical and Physical Properties

Names and Identifiers

    • Morpholine, 3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methyl-, (3R,5S)-
    • (3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine
    • Inchi: 1S/C9H16N4O/c1-3-13-6-10-12-9(13)8-5-14-4-7(2)11-8/h6-8,11H,3-5H2,1-2H3/t7-,8-/m0/s1
    • InChI Key: PEVXBSOWMKCKIQ-YUMQZZPRSA-N
    • SMILES: N1[C@@H](C)COC[C@H]1C1N(CC)C=NN=1

(3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-261198-1.0g
(3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine
1932306-25-6
1.0g
$1561.0 2023-03-01
Enamine
EN300-261198-2.5g
(3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine
1932306-25-6
2.5g
$3235.0 2023-09-14
Enamine
EN300-261198-5.0g
(3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine
1932306-25-6
5.0g
$4099.0 2023-03-01
Enamine
EN300-261198-10.0g
(3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine
1932306-25-6
10.0g
$5152.0 2023-03-01
Enamine
EN300-261198-1g
(3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine
1932306-25-6
1g
$1561.0 2023-09-14
Enamine
EN300-261198-5g
(3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine
1932306-25-6
5g
$4099.0 2023-09-14
Enamine
EN300-261198-10g
(3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine
1932306-25-6
10g
$5152.0 2023-09-14

(3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine Related Literature

Additional information on (3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine

Recent Advances in the Study of (3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine (CAS: 1932306-25-6)

The compound (3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine (CAS: 1932306-25-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique morpholine and triazole scaffold, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense research interest.

One of the primary areas of investigation has been the synthetic pathways for (3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine. Researchers have developed optimized methods to achieve high yields and enantiomeric purity, which are critical for its application in drug development. For instance, a recent publication in the Journal of Medicinal Chemistry detailed a stereoselective synthesis route that leverages asymmetric catalysis to produce the desired enantiomer with minimal byproducts. This advancement is particularly important given the stringent regulatory requirements for chiral purity in pharmaceuticals.

In addition to its synthesis, the pharmacological profile of (3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine has been explored. Preliminary in vitro and in vivo studies suggest that this compound exhibits promising activity against specific biological targets, including enzymes and receptors implicated in neurological and inflammatory diseases. For example, a 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound demonstrated significant inhibitory effects on a key enzyme involved in neuroinflammation, highlighting its potential as a lead compound for the treatment of neurodegenerative disorders.

Further research has also delved into the mechanistic aspects of (3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine. Structural-activity relationship (SAR) studies have been conducted to elucidate how modifications to the triazole and morpholine moieties influence its biological activity. These studies have provided valuable insights into the compound's binding interactions with target proteins, paving the way for the design of more potent and selective derivatives. Computational modeling and X-ray crystallography have been employed to visualize these interactions at the atomic level, offering a deeper understanding of its mode of action.

The potential therapeutic applications of (3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine extend beyond neurology and inflammation. Recent findings indicate that this compound may also have utility in oncology, particularly as an inhibitor of certain kinases involved in cancer cell proliferation. A study published in the European Journal of Medicinal Chemistry in early 2024 demonstrated its efficacy in suppressing tumor growth in preclinical models, suggesting its potential as a chemotherapeutic agent. However, further studies are needed to evaluate its safety profile and pharmacokinetic properties in humans.

In conclusion, (3R,5S)-3-(4-ethyl-4H-1,2,4-triazol-3-yl)-5-methylmorpholine (CAS: 1932306-25-6) represents a promising candidate for drug development across multiple therapeutic areas. Its unique chemical structure, coupled with its diverse biological activities, makes it a valuable subject of ongoing research. Future studies will likely focus on optimizing its pharmacological properties, exploring additional therapeutic indications, and advancing it through clinical trials. As the field progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd